Cas no 63701-32-6 ((5R,6R)-3-{[2-(acetylamino)ethyl]sulfanyl}-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid)

(5R,6R)-3-{[2-(acetylamino)ethyl]sulfanyl}-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid structure
63701-32-6 structure
Product Name:(5R,6R)-3-{[2-(acetylamino)ethyl]sulfanyl}-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
CAS No:63701-32-6
MF:C13H18N2O5S
MW:314.357422351837
CID:1656799
PubChem ID:3047539
Update Time:2025-04-21

(5R,6R)-3-{[2-(acetylamino)ethyl]sulfanyl}-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (5R,6R)-3-{[2-(acetylamino)ethyl]sulfanyl}-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
    • (5R,6S)-3-[[2-(Acetylamino)ethyl]thio]-6-[(R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
    • 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((2-(acetylamino)ethyl)thio)-6-(1-hydroxyethyl)-7-oxo-, (5R-(5-alpha,6-alpha(R*)))-
    • 63701-32-6
    • 6-(1-Hydroxyethyl)-3-({2-[(1-hydroxyethylidene)amino]ethyl}sulfanyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
    • DTXSID30980023
    • MM 22381
    • Antibiotic 890A1
    • N-Acetylthienamycin
    • MM 22380
    • Epithienamycin C
    • Epithienamycin A
    • Antibiotic 890A3
    • Antibiotic MM 22380
    • Antibiotic PS 3A
    • Antibiotic MM 22381
    • Antibiotic PS 3B
    • Antibiotic 17927A1
    • Inchi: 1S/C13H18N2O5S/c1-6(16)10-8-5-9(21-4-3-14-7(2)17)11(13(19)20)15(8)12(10)18/h6,8,10,16H,3-5H2,1-2H3,(H,14,17)(H,19,20)/t6-,8-,10+/m1/s1
    • InChI Key: VUDXUIMGYZQRKK-YNEQXMIYSA-N
    • SMILES: S(CCNC(C)=O)C1=C(C(=O)O)N2C([C@@H]([C@@H](C)O)[C@H]2C1)=O

Computed Properties

  • Exact Mass: 314.09374
  • Monoisotopic Mass: 314.09364285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 106.94

(5R,6R)-3-{[2-(acetylamino)ethyl]sulfanyl}-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid Related Literature

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